Cas no 76937-02-5 (1,3-Dioxolan-2-ol, 2,4,4,5,5-pentamethyl-)

1,3-Dioxolan-2-ol, 2,4,4,5,5-pentamethyl- structure
76937-02-5 structure
Product name:1,3-Dioxolan-2-ol, 2,4,4,5,5-pentamethyl-
CAS No:76937-02-5
MF:C8H16O3
MW:160.21084
CID:537005
PubChem ID:71403401

1,3-Dioxolan-2-ol, 2,4,4,5,5-pentamethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxolan-2-ol, 2,4,4,5,5-pentamethyl-
    • 2,4,4,5,5-pentamethyl-1,3-dioxolan-2-ol
    • 76937-02-5
    • DTXSID30824312
    • Inchi: InChI=1S/C8H16O3/c1-6(2)7(3,4)11-8(5,9)10-6/h9H,1-5H3
    • InChI Key: GXYNILWWZFQVMN-UHFFFAOYSA-N
    • SMILES: CC1(C(OC(O1)(C)O)(C)C)C

Computed Properties

  • Exact Mass: 160.109944368g/mol
  • Monoisotopic Mass: 160.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.7Ų
  • XLogP3: 0.7

1,3-Dioxolan-2-ol, 2,4,4,5,5-pentamethyl- Related Literature

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